1-(3,5-Difluorophenyl)cyclopentan-1-OL

• IUPAC Name: 1-(3,5-difluorophenyl)cyclopentan-1-ol
• InChI: InChI=1S/C11H12F2O/c12-9-5-8(6-10(13)7-9)11(14)3-1-2-4-11/h5-7,14H,1-4H2
• InChI Key: JNAXQTFDMYBFMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC(=CC(=C2)F)F)O
• Molecular Formula: C11H12F2O
• Molecular Weight: 198.21 g/mol
• CAS No.: 1344015-79-7

Description

“1-(3,5-Difluorophenyl)cyclopentan-1-OL” is a chemical compound with the CAS Number: 1344015-79-7. It has a molecular weight of 198.21. The IUPAC name for this compound is 1-(3,5-difluorophenyl)cyclopentanol.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H12F2O/c12-9-5-8(6-10(13)7-9)11(14)3-1-2-4-11/h5-7,14H,1-4H2. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Novel Isostere for Carboxylic Acid Functional Group

1-(3,5-Difluorophenyl)cyclopentan-1-OL derivatives, specifically cyclopentane-1,3-diones, have been identified as novel isosteres for the carboxylic acid functional group. These cyclopentane-1,3-diones exhibit similar pK(a) values to carboxylic acids, indicating their potential utility in drug design. The cyclopentane-1,3-dione moiety was successfully utilized in the synthesis of potent thromboxane A2 receptor antagonists, demonstrating its practical application in medicinal chemistry (Ballatore et al., 2011).

Catalysis in Organic Synthesis

This compound derivatives have been utilized in various catalytic processes, significantly impacting organic synthesis. For instance, the tetraphosphine/palladium catalyst system has been employed for coupling reactions of aryl bromides with 1-alkynols, indicating its efficacy in facilitating such chemical transformations (Feuerstein et al., 2004). Similarly, the Heck reaction of aryl bromides with alk-1-en-3-ol derivatives catalyzed by a tetraphosphine/palladium complex represents another example of its application in organic synthesis (Berthiol et al., 2004).

Optical Storage Material

This compound derivatives have been explored for their potential use in optical storage materials. A specific unsymmetrical photochromic diarylethene derivative demonstrated reversible photochromism, indicating its utility in photomode rewritable optical storage. This highlights the compound's potential application in the field of optical data storage (Sun et al., 2013).

Enzymatic Process Development

In the realm of biocatalysis, this compound derivatives have been instrumental in developing a practical enzymatic process for preparing vital chiral intermediates. This demonstrates the compound's significance in enhancing the efficiency and environmental sustainability of industrial processes (Guo et al., 2017).

Chemical Synthesis Optimization

The compound has played a pivotal role in educational settings, specifically in teaching experimental design and optimization in chemical synthesis. This emphasizes its utility as a teaching tool and its importance in fostering a deeper understanding of scientific methodologies (Bouzidi & Gozzi, 2008).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for “1-(3,5-Difluorophenyl)cyclopentan-1-OL” can provide detailed safety and hazard information. It’s important to handle this compound with appropriate safety measures.

Future Directions

As for future directions, the potential applications of “1-(3,5-Difluorophenyl)cyclopentan-1-OL” could be explored further in the field of medicinal chemistry, given the interest in monoterpenes and their derivatives.